4-Methoxy-2-(1-methylhydrazino)nicotinonitrile

• IUPAC Name: 2-[amino(methyl)amino]-4-methoxypyridine-3-carbonitrile
• InChI: InChI=1S/C8H10N4O/c1-12(10)8-6(5-9)7(13-2)3-4-11-8/h3-4H,10H2,1-2H3
• InChI Key: XHLRZEBFKDFTCZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=NC=CC(=C1C#N)OC)N
• Molecular Formula: C8H10N4O
• Molecular Weight: 178.19 g/mol

Description

4-Methoxy-2-(1-methylhydrazino)nicotinonitrile, also known as MMHN, is an organic compound. It has the molecular formula C8H10N4O and a molecular weight of 178.195.

Molecular Structure Analysis

The InChI code for 4-Methoxy-2-(1-methylhydrazino)nicotinonitrile is 1S/C8H10N2O/c1-6-7(5-9)8(11-2)3-4-10-6/h3-4H,1-2H3. This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

4-Methoxy-2-(1-methylhydrazino)nicotinonitrile has a molecular weight of 178.19. Unfortunately, the web search results did not provide further information on its physical and chemical properties such as melting point, boiling point, and density.

Scientific Research Applications

Biological Activity and Pharmacological Properties

4-Methoxy-2-(1-methylhydrazino)nicotinonitrile and related compounds have shown a wide range of pharmacological activities. Osthole, a structurally similar compound, demonstrates neuroprotective, osteogenic, immunomodulatory, anticancer, hepatoprotective, cardiovascular protective, and antimicrobial activities. The pharmacological properties of osthole are attributed to its modulatory effect on cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP) levels, showcasing its potential as a multitarget alternative medicine (Zhang, Leung, Cheung, & Chan, 2015).

Environmental and Toxicological Studies

Compounds structurally similar to 4-Methoxy-2-(1-methylhydrazino)nicotinonitrile, such as benzophenone-3 (BP-3), have raised concerns due to their presence in the environment and potential endocrine-disrupting effects. Studies indicate that BP-3 exposure could be linked to altered estrogen and testosterone balance, raising questions about its impact on reproduction and general health (Ghazipura, McGowan, Arslan, & Hossain, 2017).

Synthesis and Pharmaceutical Impurities

A review focusing on the synthesis of omeprazole and pharmaceutical impurities of proton pump inhibitors highlighted the relevance of understanding the novel methods and impurities in the development of pharmaceuticals. The review provides insight into various pharmaceutical impurities of anti-ulcer drugs, underscoring the importance of identifying and characterizing impurities in pharmaceutical products (Saini, Majee, Chakraborthy, & Salahuddin, 2019).

Safety and Hazards

The safety information for 4-Methoxy-2-(1-methylhydrazino)nicotinonitrile indicates that it is dangerous. The hazard statements include H301, H311, and H331, which correspond to toxicity if swallowed, in contact with skin, or if inhaled. Precautionary statements include P261, P280, P301+P310, and P311, which advise avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and getting medical advice/attention if you feel unwell.